Comparative Technical Guide: 2-tert-butyl-4-methoxypyrimidine vs. BHA (Butylated Hydroxyanisole)
Comparative Technical Guide: 2-tert-butyl-4-methoxypyrimidine vs. BHA (Butylated Hydroxyanisole)
This guide provides an in-depth technical comparison between 2-tert-butyl-4-methoxypyrimidine and Butylated Hydroxyanisole (BHA) .[1] While they share structural motifs (a tert-butyl group and a methoxy-substituted aromatic/heteroaromatic ring), they are fundamentally distinct in chemical behavior, synthesis, and application.
[1]
Executive Summary
-
BHA (Butylated Hydroxyanisole): A lipophilic phenol derivative primarily used as a potent antioxidant in food, pharmaceuticals, and cosmetics. Its activity relies on the phenolic hydroxyl (-OH) group donating a hydrogen atom to quench free radicals (HAT mechanism). It exists as a mixture of two isomers, with 3-tert-butyl-4-hydroxyanisole being the bioactive dominant species.[1]
-
2-tert-butyl-4-methoxypyrimidine: A heteroaromatic ether (pyrimidine derivative).[1] It lacks the phenolic hydroxyl group required for antioxidant activity. It serves primarily as a structural building block (bioisostere) in medicinal chemistry and agrochemical synthesis, offering different solubility and metabolic stability profiles compared to the benzene analog.
Part 1: Structural & Electronic Divergence
The core difference lies in the aromatic scaffold (Benzene vs. Pyrimidine) and the functional groups (Phenol vs. Ether).
Structural Comparison
| Feature | BHA (Major Isomer: 3-BHA) | 2-tert-butyl-4-methoxypyrimidine |
| Core Scaffold | Benzene (Carbocycle) | Pyrimidine (1,3-Diazine Heterocycle) |
| Key Functional Group | Phenolic -OH (at C4 relative to OMe?[1][2] No, see numbering below) | Methoxy -OCH₃ (at C4) |
| Tert-Butyl Position | Ortho to -OH (Steric hindrance protects radical) | Position 2 (Between two nitrogens) |
| Electronic Nature | Electron-Rich (π-excessive due to -OH, -OMe) | Electron-Deficient (π-deficient due to N atoms) |
| H-Bonding | Donor (OH) & Acceptor (OMe) | Acceptor only (N atoms, OMe) |
| Antioxidant Activity | High (Radical Scavenger) | Negligible (Inert to HAT) |
Numbering and Isomerism
-
BHA: The commercial product is a mixture of 3-tert-butyl-4-hydroxyanisole (~90%) and 2-tert-butyl-4-hydroxyanisole (~10%).[1] The "anisole" nomenclature sets the methoxy group at position 1.
-
Pyrimidine Analog: The nitrogen atoms are at positions 1 and 3.
Visualization of Structural Differences
Caption: Structural comparison highlighting the functional hydroxyl group in BHA (green) vs. the inert methoxy/pyrimidine core in the analog (red).[1][4]
Part 2: Physicochemical Properties & Reactivity
Antioxidant Mechanism (BHA Only)
BHA functions by interrupting free radical chain reactions (propagation phase) in lipid oxidation.
-
H-Atom Transfer (HAT): The phenolic hydrogen is transferred to a lipid peroxyl radical (ROO•).
-
Radical Stabilization: The resulting BHA phenoxy radical is stabilized by resonance (benzene ring) and steric hindrance (tert-butyl group), preventing it from initiating new chains.
-
Termination: The BHA radical eventually couples with another radical to form stable non-radical products (e.g., dimers like di-BHA).
The Pyrimidine Analog: Lacking the -OH group, 2-tert-butyl-4-methoxypyrimidine cannot donate a hydrogen atom.[1] The pyrimidine ring is also electron-deficient, making it resistant to oxidative attack, which is desirable for drug stability but useless for antioxidant preservation.
Solubility and Lipophilicity
| Property | BHA | 2-tert-butyl-4-methoxypyrimidine |
| LogP (Lipophilicity) | ~3.5 (Highly Lipophilic) | ~2.5 - 3.0 (Predicted) |
| Water Solubility | Insoluble (< 0.1 g/L) | Low, but higher than BHA due to N-lone pairs |
| pKa | ~10.5 (Phenolic OH) | ~1-2 (Pyrimidine N protonation) |
| Physical State | Waxy Solid (MP: 48–63 °C) | Low melting solid or oil |
Part 3: Synthesis & Manufacturing Protocols
The synthetic routes for these two compounds are entirely different, reflecting their aromatic vs. heteroaromatic natures.
Synthesis of BHA (Friedel-Crafts Alkylation)
Principle: Electrophilic aromatic substitution of 4-methoxyphenol with isobutylene (or tert-butyl alcohol) using an acid catalyst.[1]
Protocol Summary:
-
Reagents: 4-Methoxyphenol (1.0 eq), Isobutylene (gas) or t-BuOH, Phosphoric Acid or H₂SO₄ (catalyst).
-
Conditions: 60–70 °C.
-
Mechanism: The tert-butyl carbocation attacks the electron-rich phenol ring.[1]
-
Selectivity: Directs ortho to the -OH group (forming 3-BHA) or ortho to the -OMe (forming 2-BHA).[1] Commercial processes optimize for 3-BHA.
Synthesis of 2-tert-butyl-4-methoxypyrimidine (Heterocyclization)
Principle: Construction of the pyrimidine ring followed by functionalization.[1][12]
Protocol Summary:
-
Step 1: Amidine Formation.
-
React Pivalonitrile (tert-butyl nitrile) with HCl/EtOH to form the imidate, then ammonia to form Isobutyramidine hydrochloride .
-
-
Step 2: Cyclization.
-
React Isobutyramidine with Methyl 3-methoxyacrylate (or a beta-keto ester equivalent) under basic conditions (NaOMe).
-
Intermediate: 2-tert-butyl-pyrimidin-4-ol (tautomer of the pyrimidinone).[1]
-
-
Step 3: Chlorination (Optional but common).
-
React the pyrimidinol with POCl₃ to yield 2-tert-butyl-4-chloropyrimidine .[1]
-
-
Step 4: Methoxylation.
Synthesis Workflow Diagram
Caption: Divergent synthetic pathways. BHA utilizes electrophilic substitution on a pre-existing ring, while the pyrimidine analog requires de novo ring construction or functional group interconversion.
Part 4: Applications & Toxicology[1]
BHA (The Preservative)
-
Primary Use: Food preservative (E320) to prevent rancidity in fats, oils, and fat-containing foods.
-
Pharma Use: Antioxidant stabilizer for lipophilic drugs (e.g., isotretinoin, simvastatin).
-
Toxicology: Generally Recognized As Safe (GRAS) at low limits (0.02%). However, high doses in animal models have shown carcinogenic potential (forestomach tumors in rodents), leading to "Reasonably Anticipated to be a Human Carcinogen" classification by NTP, though human relevance is debated due to anatomical differences.
2-tert-butyl-4-methoxypyrimidine (The Building Block)[1]
-
Primary Use: Intermediate in the synthesis of agrochemicals (fungicides, herbicides) and pharmaceuticals.
-
Role: The pyrimidine ring acts as a stable, lipophilic scaffold. The 4-methoxy group can be a "dummy" group or a precursor to other functionalities (e.g., demethylation to hydroxyl for H-bonding interactions in a receptor active site).
-
Specific Utility: Pyrimidines with tert-butyl groups are often explored as inhibitors for kinases or specific receptors where the bulky group fills a hydrophobic pocket.
-
Toxicology: Data is specific to the final molecule. However, pyrimidines are generally less prone to forming reactive quinone-methide intermediates compared to phenols like BHA (a key toxicity pathway for BHA).
Part 5: Experimental Protocol: Comparison Assay
To experimentally verify the difference, a DPPH Radical Scavenging Assay is the gold standard.
Protocol: DPPH Assay
Objective: Compare antioxidant capacity.
-
Reagents:
-
Procedure:
-
Blank: 3 mL Ethanol + 1 mL DPPH.
-
Sample A (BHA): 3 mL BHA solution + 1 mL DPPH.
-
Sample B (Pyrimidine): 3 mL Pyrimidine solution + 1 mL DPPH.
-
Incubate in dark for 30 mins.
-
-
Readout: Measure Absorbance at 517 nm.
-
Expected Result:
-
BHA: Solution turns yellow/colorless. (High radical scavenging).
-
Pyrimidine: Solution remains deep purple. (No radical scavenging).
-
References
-
National Toxicology Program (NTP). (2021). Report on Carcinogens, Fifteenth Edition: Butylated Hydroxyanisole. U.S. Department of Health and Human Services. [Link]
-
PubChem. (2024). Butylated Hydroxyanisole (Compound Summary).[3] National Library of Medicine. [Link]
-
Organic Syntheses. (1990). Synthesis of hindered phenols and pyrimidines. (General reference for Friedel-Crafts and Pyrimidine cyclization methodologies). [Link]
-
European Food Safety Authority (EFSA). (2011). Scientific Opinion on the re-evaluation of butylated hydroxyanisole (E 320). EFSA Journal. [Link]
Sources
- 1. scribd.com [scribd.com]
- 2. researchgate.net [researchgate.net]
- 3. Butylated hydroxyanisole | 25013-16-5 [chemicalbook.com]
- 4. medchemexpress.com [medchemexpress.com]
- 5. 2444625-24-3|tert-Butyl 2-methoxypyrimidine-4-carboxylate|BLD Pharm [bldpharm.com]
- 6. patents.justia.com [patents.justia.com]
- 7. EP0117883B1 - Preparation of 2-t-butyl-5-hydroxypyrimidine by hydrolysis of 2-t-butyl-5--bromo/chloropyrimidine - Google Patents [patents.google.com]
- 8. merckmillipore.com [merckmillipore.com]
- 9. Comparative study of the alkyl and peroxy radical-scavenging activity of 2-t-butyl-4-methoxyphenol (BHA) and its dimer, and their theoretical parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. pdf.benchchem.com [pdf.benchchem.com]
- 11. 页面加载中... [china.guidechem.com]
- 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 13. scribd.com [scribd.com]
